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Compound of Interest

Compound Name: Methoxyperfluorobutane

Cat. No.: B062403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methoxyperfluorobutane, a hydrofluoroether (HFE), is a versatile solvent with a unique
combination of properties that make it a valuable tool in various scientific and industrial
applications. This technical guide provides an in-depth overview of its chemical and physical
properties, safety data, and its application in specialized chemical syntheses.
Methoxyperfluorobutane is known for its low toxicity, non-flammability, and favorable
environmental profile, positioning it as a replacement for more hazardous solvents. Its utility is
particularly noted in the synthesis of fluorinated organic molecules and in the creation of
advanced materials.[1]

Chemical Identity and Properties

Methoxyperfluorobutane is commercially available as a mixture of two inseparable isomers:
methyl nonafluorobutyl ether and methyl nonafluoroisobutyl ether. The primary CAS number for
this mixture is 163702-07-6.[1]

Physicochemical Data

The key physical and chemical properties of methoxyperfluorobutane are summarized in the
table below, providing a clear reference for its behavior and suitability in various experimental
setups.
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Property Value Reference(s)
CAS Number 163702-07-6 [1]

Molecular Formula C5H3F90 [2]

Molecular Weight 250.06 g/mol [11[2]

Boiling Point 60 °C (lit.) [1]

Melting Point -135 °C (lit.) [1]

Density 1.52 g/mL at 25 °C (lit.) [1]

Refractive Index

n20/D 1.3 (lit.)

[1]

Vapor Pressure

202 mmHg @ 25 °C

[3]

Flash Point

Not applicable

[4]

Appearance

Clear, colorless liquid

[2]

Safety Data Sheet Summary

A comprehensive understanding of the safety profile of methoxyperfluorobutane is crucial for

its handling in a laboratory or industrial setting. The following tables summarize the key safety

information derived from its Safety Data Sheet (SDS).

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), methoxyperfluorobutane is generally not classified as a hazardous substance.

However, some suppliers may indicate it as an irritant.[2][3]
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GHS Classification Details Reference(s)
Pictogram No hazard pictogram required
Signal Word No signal word required

Not a hazardous substance or
Hazard Statement(s) )
mixture

] No precautionary statement(s)
Precautionary Statement(s) )
required

Handling, Storage, and Personal Protective Equipment
(PPE)

Proper handling and storage procedures are essential to ensure safety and maintain the
integrity of the chemical.

Aspect Recommendation Reference(s)

Use in a well-ventilated area,

such as a fume hood. Avoid
Handling direct skin and eye contact. [3]

Wash hands thoroughly after

handling.

Store in a tightly closed
container in a cool, dry, and
Storage dark place. Recommended [2][3]
storage temperature is
between 2-8°C.

- Eye/Face Protection: Safety
glasses or goggles.[5][6] - Skin
Protection: Protective gloves

Personal Protective Equipment  (e.g., nitrile rubber).[5] -
Respiratory Protection: Not
typically required with

adequate ventilation.
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First Aid and Emergency Procedures

Situation

First Aid Measures

Reference(s)

Inhalation

Move person to fresh air.

Skin Contact

Take off contaminated clothing
and rinse skin with

water/shower.

Eye Contact

Rinse out with plenty of water.
Remove contact lenses if

present and easy to do.

Make victim drink water (two

Ingestion glasses at most). Consult a
doctor if feeling unwell.
Use water spray, alcohol-
o resistant foam, dry chemical,
Fire-fighting

or carbon dioxide. Wear self-

contained breathing apparatus.

Accidental Release

Absorb with liquid-binding
material and dispose of
properly. Ensure adequate

ventilation.

Experimental Applications and Protocols

Methoxyperfluorobutane's inertness and unique solubility characteristics make it a valuable

solvent in specialized chemical reactions.[8] Two prominent examples are its use in the

electrophilic fluorination of aryl Grignard reagents and in the grafting of fluorinated diblock

copolymers onto silica particles.[1]

While specific, detailed experimental protocols explicitly citing methoxyperfluorobutane are

not readily available in the public domain, a generalized workflow for its use as a solvent in the

synthesis of aryl fluorides can be described.
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Generalized Protocol: Electrophilic Fluorination of Aryl
Grignard Reagents

This protocol outlines the general steps for the synthesis of an aryl fluoride using an aryl
Grignard reagent and an electrophilic fluorinating agent, with methoxyperfluorobutane as the
solvent.

Objective: To synthesize an aryl fluoride from an aryl halide via a Grignard reagent, followed by
electrophilic fluorination.

Materials:

Aryl halide (e.qg., aryl bromide or iodide)

Magnesium turnings

Methoxyperfluorobutane (as solvent)

Electrophilic fluorinating agent (e.g., N-Fluorobenzenesulfonimide - NFSI)

Anhydrous workup and purification solvents (e.g., diethyl ether, saturated aqueous
ammonium chloride)

Procedure:
e Grignard Reagent Formation:

o In a flame-dried, three-necked flask under an inert atmosphere (e.g., argon or nitrogen),
add magnesium turnings.

o Add a solution of the aryl halide in anhydrous methoxyperfluorobutane dropwise to the
magnesium turnings with stirring.

o The reaction mixture may require gentle heating to initiate. The reaction is typically
exothermic and should be maintained at a controlled temperature.

o Continue stirring until the magnesium is consumed, indicating the formation of the
Grignard reagent.
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» Electrophilic Fluorination:

o In a separate flask, dissolve the electrophilic fluorinating agent (e.g., NFSI) in anhydrous
methoxyperfluorobutane under an inert atmosphere.

o Cool this solution to a low temperature (e.g., -78 °C to 0 °C).

o Slowly add the freshly prepared Grignard reagent to the solution of the fluorinating agent
via a cannula or dropping funnel.

o Maintain the low temperature during the addition and for a specified period afterward to
allow the reaction to go to completion.

o Workup and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium
chloride.

o Allow the mixture to warm to room temperature.
o Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

o Combine the organic layers, dry over an anhydrous drying agent (e.g., magnesium
sulfate), filter, and concentrate under reduced pressure.

o Purify the crude product by column chromatography to isolate the desired aryl fluoride.

Visualizations

The following diagrams illustrate the logical relationships and a generalized workflow for the
use of methoxyperfluorobutane.
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Isomer Relationship of Methoxyperfluorobutane

Methoxyperfluorobutane (HFE-7100)

Methoxyperfluorobutane |somers

Methoxy-nonafluorobutane Methoxy-nonafluoroisobutane

Click to download full resolution via product page

Caption: Isomeric composition of methoxyperfluorobutane.
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Generalized Workflow: Aryl Fluoride Synthesis

Start: Aryl Halide

Grignard Reagent Formation
(Solvent: Methoxyperfluorobutane)

:

Electrophilic Fluorination
(Solvent: Methoxyperfluorobutane)

(Aqueous Workup)

Purification
(e.g., Chromatography)

End: Aryl Fluoride

Click to download full resolution via product page

Caption: Generalized experimental workflow for aryl fluoride synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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